Cas no 1831874-11-3 ((E)-1-(3-bromophenyl)-3-(3-nitrophenyl)prop-2-en-1-one)

• Product Name: (E)-1-(3-bromophenyl)-3-(3-nitrophenyl)prop-2-en-1-one
• CAS No: 1831874-11-3
• MF: C₁₅H₁₀BrNO₃
• MW: 332.1488032341
• MDL: MFCD01901392
• CID: 5220999
• Update Time: 2026-03-06

(E)-1-(3-bromophenyl)-3-(3-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(3-bromophenyl)-3-(3-nitrophenyl)prop-2-en-1-one

• MDL： MFCD01901392
• Inchi： 1S/C15H10BrNO3/c16-13-5-2-4-12(10-13)15(18)8-7-11-3-1-6-14(9-11)17(19)20/h1-10H/b8-7+
• InChI Key： LFZWNEGEMSRTCH-BQYQJAHWSA-N
• SMILES： C(C1=CC=CC(Br)=C1)(=O)/C=C/C1=CC=CC([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (E)-1-(3-bromophenyl)-3-(3-nitrophenyl)prop-2-en-1-one

Comprehensive Guide to (E)-1-(3-bromophenyl)-3-(3-nitrophenyl)prop-2-en-1-one (CAS No. 1831874-11-3): Properties, Applications, and Market Insights

(E)-1-(3-bromophenyl)-3-(3-nitrophenyl)prop-2-en-1-one (CAS No. 1831874-11-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This α,β-unsaturated ketone derivative features a bromophenyl and a nitrophenyl group, making it a valuable intermediate for synthesizing complex molecules. Its unique structural properties, including the presence of both electron-withdrawing and electron-donating substituents, contribute to its reactivity and versatility in chemical transformations.

Researchers and industry professionals frequently search for "1831874-11-3 applications" or "(E)-1-(3-bromophenyl)-3-(3-nitrophenyl)prop-2-en-1-one synthesis" due to its potential in drug discovery and advanced material development. The compound's conjugated double bond system enables it to participate in various reactions, such as Michael additions and cycloadditions, which are critical for creating bioactive molecules. Additionally, its nitro group offers opportunities for further functionalization, making it a sought-after building block in medicinal chemistry.

One of the trending topics in organic chemistry is the exploration of sustainable synthesis methods for compounds like (E)-1-(3-bromophenyl)-3-(3-nitrophenyl)prop-2-en-1-one. With increasing demand for green chemistry practices, researchers are investigating catalytic processes and solvent-free reactions to produce this compound efficiently. Searches for "eco-friendly synthesis of 1831874-11-3" reflect this growing interest, highlighting the need for environmentally benign protocols in industrial applications.

The pharmaceutical industry has shown particular interest in 1831874-11-3 due to its potential as a precursor for kinase inhibitors and anti-inflammatory agents. Its bromine and nitro functionalities allow for precise modifications, enabling the development of targeted therapies. Recent studies have explored its role in modulating cell signaling pathways, which aligns with the current focus on precision medicine and personalized therapeutics.

In material science, (E)-1-(3-bromophenyl)-3-(3-nitrophenyl)prop-2-en-1-one is being investigated for its optical and electronic properties. Its π-conjugated system makes it a candidate for organic semiconductors and photovoltaic materials, addressing the rising demand for renewable energy solutions. Queries like "1831874-11-3 in OLEDs" or "nitrophenyl derivatives for solar cells" demonstrate its relevance in cutting-edge technologies.

Market analyses indicate a steady growth in the demand for 1831874-11-3, driven by its applications in high-value chemicals and life sciences. Suppliers and manufacturers are optimizing production scales to meet the needs of academic and industrial researchers. The compound's patent landscape also reveals ongoing innovations, particularly in drug delivery systems and functional materials.

For laboratories handling (E)-1-(3-bromophenyl)-3-(3-nitrophenyl)prop-2-en-1-one, proper storage and handling are essential to maintain its stability. The compound should be kept in a cool, dry environment, away from light and moisture, to prevent degradation. Safety data sheets (SDS) provide detailed guidelines for its use, ensuring compliance with laboratory safety standards.

In summary, 1831874-11-3 represents a multifaceted compound with broad applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and reactivity profile make it a valuable asset for researchers exploring next-generation therapeutics and advanced materials. As the scientific community continues to uncover its potential, (E)-1-(3-bromophenyl)-3-(3-nitrophenyl)prop-2-en-1-one is poised to play a pivotal role in innovative research and industrial applications.